3-Ethoxy-2,6-difluorophenol

• IUPAC Name: 3-ethoxy-2,6-difluorophenol
• InChI: InChI=1S/C8H8F2O2/c1-2-12-6-4-3-5(9)8(11)7(6)10/h3-4,11H,2H2,1H3
• InChI Key: MGBIYPQQWRPKLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)F)O)F
• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol

Description

3-Ethoxy-2,6-difluorophenol is an organic compound that belongs to the phenol family. It has a molecular weight of 174.14 g/mol and a molecular formula of C8H8F2O2.

Molecular Structure Analysis

The molecular structure of 3-Ethoxy-2,6-difluorophenol consists of an ethoxy group (C2H5O-) and two fluorine atoms attached to a phenol group. The InChI key for this compound is MGBIYPQQWRPKLL-UHFFFAOYSA-N.

Scientific Research Applications

Organic Solar Cells Development

3-Ethoxy-2,6-difluorophenol is explored in the synthesis of acceptor-donor-acceptor (A-D-A) small molecules for organic solar cells, showing significant effects on optical, electrochemical properties, molecular packing, morphology, and device performance. For example, the optimization of molecule structures based on this compound can lead to devices with power conversion efficiencies (PCEs) exceeding 8% (Wang Ni et al., 2015).

Synthetic Chemistry Advancements

In synthetic chemistry, 3-Ethoxy-2,6-difluorophenol derivatives are used for the regioexhaustive functionalization of difluorophenols, leading to the creation of various hydroxybenzoic acids, showcasing the compound's utility in complex organic synthesis processes (E. Marzi et al., 2004).

Material Science and Crystal Engineering

This compound is also instrumental in material science, particularly in the study of molecular packing and phase transitions in organic materials. For instance, variations in alkyl chain length can influence stacking motifs and phase behavior, providing insights into the design of materials with specific properties (Yassine Beldjoudi et al., 2018).

Synthesis routes and methods

Procedure details

To a solution of 3-ethoxy-2,6-difluoro-phenylboronic acid (5.0 g, 0.025 mol) in tetrahydrofuran (80 mL) was added glacial acetic acid (30 mL). The resulting mixture was cooled to 0° C. before hydrogen peroxide (50% aqueous solution, 4 mL) was added. The resulting mixture was allowed to come to room temperature and stirred for 65 h. The mixture was evaporated and the residue was dissolved in ethyl acetate, washed with hydrochloric acid (0.5N), water and brine. The organic phase was dried, filtered and evaporated which afforded 3-ethoxy-2,6-difluoro-phenol (4.25 g, 99%) as a brown oil.